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Compound of Interest

Compound Name: Benzyltriethylammonium bromide

Cat. No.: B1329943

An In-depth Technical Guide to
Benzyltriethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of Benzyltriethylammonium bromide. It is intended to be a valuable

resource for researchers, scientists, and professionals in the field of drug development and
organic synthesis.

Chemical Structure and Identification

Benzyltriethylammonium bromide, a quaternary ammonium salt, is characterized by a
central nitrogen atom bonded to a benzyl group and three ethyl groups, with a bromide
counterion. This amphiphilic structure, with a hydrophilic quaternary ammonium head and a
lipophilic benzyl and ethyl tail, is key to its function as a phase-transfer catalyst.

The chemical structure of Benzyltriethylammonium bromide is as follows:

CeHsCH2N(C2H5s)3]*Br-
[

Physicochemical Properties
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The key physicochemical properties of Benzyltriethylammonium bromide are summarized in

the table below. These properties are crucial for its application in various chemical reactions

and formulations.

Property Value Reference

Molecular Formula C13H22BrN [11[2]

Molecular Weight 272.22 g/mol [2][3]
White to off-white crystalline

Appearance [2]
powder

Melting Point 188-195 °C (decomposes) [2][3]
Soluble in water and polar

Solubility organic solvents like ethanol [3]
and acetone.

Density ~1.28 g/cm?3 (estimate) [3]

Refractive Index

~1.526 (estimate)

Hygroscopicity

Hygroscopic

[1]3]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of

Benzyltriethylammonium bromide. Below is a summary of available spectroscopic

information.
Spectroscopy Data
Spectral data is available and can be used for
1H NMR o
structural confirmation.[4]
Spectral data is available for detailed structural
13C NMR

analysis.[5][6]

Infrared (IR)

IR spectra are available, providing information

on functional groups.[1]
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Applications in Research and Industry

Benzyltriethylammonium bromide is a versatile compound with a range of applications,
primarily stemming from its ability to act as a phase-transfer catalyst.

o Phase-Transfer Catalysis: Its most significant application is in facilitating reactions between
reactants in immiscible phases (e.g., an aqueous phase and an organic phase). This
enhances reaction rates and yields in various organic syntheses, including alkylations,
acylations, and Williamson ether synthesis.[2][7]

» Antimicrobial Agent: As a quaternary ammonium salt, it exhibits antimicrobial properties by
disrupting the cell membranes of microorganisms.

o Biomedical Research: It has been investigated as a selective inhibitor of certain enzymes,
such as protein kinase C (PKC), making it a tool for studying cellular signaling pathways.[3]

o Drug Formulation: Its ability to enhance the solubility of hydrophobic compounds makes it a
potential excipient in pharmaceutical formulations.[3]

Mechanism of Action: Phase-Transfer Catalysis

Phase-transfer catalysis is a powerful technique in organic synthesis that overcomes the
mutual insolubility of reactants. Benzyltriethylammonium bromide, as a phase-transfer
catalyst, facilitates the transport of a reactant from one phase (typically aqueous) to another
(typically organic), where the reaction occurs.

The general mechanism involves the quaternary ammonium cation forming an ion pair with the
reactant anion in the aqueous phase. The lipophilic nature of the cation allows this ion pair to
be extracted into the organic phase. Here, the anion is more reactive as it is less solvated,
leading to a faster reaction with the organic substrate. After the reaction, the catalyst returns to
the aqueous phase to repeat the cycle.
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Phase-Transfer Catalysis Cycle

Experimental Protocols
Synthesis of Benzyltriethylammonium Bromide

This protocol describes a general method for the synthesis of benzyltriethylammonium
bromide from benzyl bromide and triethylamine.

Materials:

e Benzyl bromide

e Triethylamine

e Anhydrous diethyl ether

» Ethanol (optional, as a solvent for triethylamine)

e Round-bottom flask

o Magnetic stirrer

o Reflux condenser (optional, depending on reaction conditions)

e Buchner funnel and filter paper
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Procedure:

 In a round-bottom flask, dissolve benzyl bromide in a suitable solvent like anhydrous diethyl
ether.

e Add a stoichiometric excess of triethylamine to the solution. The triethylamine can be added
neat or as a solution in ethanol.

 Stir the reaction mixture at room temperature. The reaction is typically exothermic, and the
product will precipitate out as a white solid.

» Continue stirring for several hours to ensure the reaction goes to completion.

o Cool the reaction mixture in an ice bath to maximize precipitation.

o Collect the white solid by vacuum filtration using a Buchner funnel.

e Wash the solid with cold anhydrous diethyl ether to remove any unreacted starting materials.

e Dry the product under vacuum to obtain pure Benzyltriethylammonium bromide.
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Synthesis Workflow

Williamson Ether Synthesis using Phase-Transfer
Catalysis

This protocol provides a general procedure for the Williamson ether synthesis of an alkyl aryl
ether using Benzyltriethylammonium bromide as a phase-transfer catalyst.

Materials:

e Aphenol (e.g., 4-bromophenol)

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b1329943?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e An alkyl halide (e.g., 1-bromobutane)

e Benzyltriethylammonium bromide (catalytic amount)
e Aqueous sodium hydroxide (e.g., 50% wi/v)

e An organic solvent (e.g., toluene or dichloromethane)

» Round-bottom flask

e Magnetic stirrer

» Reflux condenser

e Separatory funnel

Procedure:

e To a round-bottom flask, add the phenol, the organic solvent, and the aqueous sodium
hydroxide solution.

e Add a catalytic amount (e.g., 1-5 mol%) of Benzyltriethylammonium bromide to the two-
phase mixture.

 Stir the mixture vigorously to ensure good mixing of the two phases.
o Add the alkyl halide to the reaction mixture.

o Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by
thin-layer chromatography (TLC).

» After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.
o Transfer the mixture to a separatory funnel and separate the organic layer.
e Wash the organic layer with water and then with brine.

o Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).
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« Filter off the drying agent and remove the solvent under reduced pressure to obtain the
crude ether.

e The crude product can be purified by column chromatography or distillation.

Biological Activity and Signaling Pathways

While primarily known as a synthetic catalyst, Benzyltriethylammonium bromide has been
noted for its biological activities. It has been reported to act as an inhibitor of Protein Kinase C
(PKC), a family of enzymes that play crucial roles in various cellular signaling pathways,
including cell growth, differentiation, and apoptosis.[3]

The diagram below illustrates a simplified PKC signaling pathway. Activation of a G-protein
coupled receptor (GPCR) or a receptor tyrosine kinase (RTK) leads to the activation of
phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
trisphosphate (IPs) and diacylglycerol (DAG). IPs triggers the release of intracellular calcium
(Ca?*), and both Ca?* and DAG are required for the activation of conventional PKC isoforms.
An inhibitor like Benzyltriethylammonium bromide would interfere with the activity of PKC,
thereby blocking downstream signaling events.
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Simplified PKC Signaling Pathway and Inhibition

Safety and Handling

Benzyltriethylammonium bromide should be handled with appropriate safety precautions in
a laboratory setting. The key safety information is summarized below.
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Hazard Precaution
Skin Irritant Wear protective gloves and clothing.
Eye Irritant Wear safety glasses or goggles.

) ) Use in a well-ventilated area or with a fume
Respiratory Irritant o ]
hood. Avoid inhaling dust.

Hygroscopic Store in a tightly sealed container in a dry place.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

Benzyltriethylammonium bromide is a valuable and versatile quaternary ammonium salt with
significant applications in organic synthesis as a phase-transfer catalyst. Its unique chemical
structure enables it to facilitate reactions between immiscible reactants, leading to improved
reaction rates and yields. Furthermore, its emerging biological activities, such as the inhibition
of Protein Kinase C, open up new avenues for its use in biomedical research and drug
development. A thorough understanding of its properties, reaction mechanisms, and handling
procedures is essential for its effective and safe utilization in both research and industrial
settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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